2-methyl-5-(1-naphthyl)-1,3,4-oxadiazole
Overview
Description
2-methyl-5-(1-naphthyl)-1,3,4-oxadiazole, also known as PNO, is a heterocyclic compound that has been extensively studied for its potential applications in various fields. This compound is known for its unique chemical structure, which makes it an attractive target for researchers looking to develop new materials, drugs, and other compounds.
Mechanism of Action
The mechanism of action of 2-methyl-5-(1-naphthyl)-1,3,4-oxadiazole is not fully understood, but it is believed to be related to its unique chemical structure. 2-methyl-5-(1-naphthyl)-1,3,4-oxadiazole has been shown to interact with various biomolecules, including proteins and nucleic acids, which may explain its potential therapeutic effects.
Biochemical and Physiological Effects:
2-methyl-5-(1-naphthyl)-1,3,4-oxadiazole has been shown to have various biochemical and physiological effects, including anti-inflammatory and antioxidant effects. 2-methyl-5-(1-naphthyl)-1,3,4-oxadiazole has also been shown to have potential neuroprotective effects, which may make it a promising candidate for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-methyl-5-(1-naphthyl)-1,3,4-oxadiazole is its unique chemical structure, which makes it an attractive target for researchers looking to develop new materials and drugs. However, one of the limitations of 2-methyl-5-(1-naphthyl)-1,3,4-oxadiazole is its relatively low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are many future directions for research on 2-methyl-5-(1-naphthyl)-1,3,4-oxadiazole, including the development of new materials and drugs based on its unique chemical structure. Additionally, further studies are needed to fully understand the mechanism of action of 2-methyl-5-(1-naphthyl)-1,3,4-oxadiazole and its potential therapeutic effects. Finally, more research is needed to optimize the synthesis and purification methods for 2-methyl-5-(1-naphthyl)-1,3,4-oxadiazole, which may improve its potential applications in various fields.
Scientific Research Applications
2-methyl-5-(1-naphthyl)-1,3,4-oxadiazole has been extensively studied for its potential applications in various fields, including materials science, drug development, and biochemistry. In materials science, 2-methyl-5-(1-naphthyl)-1,3,4-oxadiazole has been used as a building block for the development of new polymers and other materials. In drug development, 2-methyl-5-(1-naphthyl)-1,3,4-oxadiazole has been studied for its potential use as an anti-inflammatory agent and as a treatment for various diseases, including cancer and Alzheimer's disease. In biochemistry, 2-methyl-5-(1-naphthyl)-1,3,4-oxadiazole has been studied for its potential use as a fluorescent probe for the detection of various biomolecules.
properties
IUPAC Name |
2-methyl-5-naphthalen-1-yl-1,3,4-oxadiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2O/c1-9-14-15-13(16-9)12-8-4-6-10-5-2-3-7-11(10)12/h2-8H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QGJSVYJAUDIHMI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(O1)C2=CC=CC3=CC=CC=C32 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-5-naphthalen-1-yl-1,3,4-oxadiazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 5-[(5-ethyl-1,3-oxazol-4-yl)carbonyl]-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate](/img/structure/B3822331.png)
![1-[3-(3-chlorophenyl)-1-methyl-1H-pyrazol-4-yl]-N-methyl-N-[(1-methyl-2-pyrrolidinyl)methyl]methanamine](/img/structure/B3822336.png)
![2-cyclopropyl-N-[1-methyl-2-(1H-1,2,4-triazol-1-yl)ethyl]-1,3-benzoxazole-6-carboxamide](/img/structure/B3822338.png)
![3-(2-fluorophenyl)-N-[2-(2-oxo-1-piperidinyl)ethyl]-3-phenylpropanamide](/img/structure/B3822346.png)
![ethyl 2-ethyl-3a,8b-dihydroxy-4-oxo-1,3a,4,8b-tetrahydroindeno[1,2-b]pyrrole-3-carboxylate](/img/structure/B3822356.png)
![N-[(3-ethyl-5-isoxazolyl)methyl]-5-[(2-isopropyl-1H-imidazol-1-yl)methyl]-1H-pyrazole-3-carboxamide](/img/structure/B3822381.png)
![2-{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}-5-(5-methyl-2,4-dioxo-3,4-dihydro-1(2H)-pyrimidinyl)tetrahydro-3-furanyl methanesulfonate](/img/structure/B3822395.png)
![11-amino-9-methyl-8-oxa-10-azatricyclo[7.3.1.0~2,7~]trideca-2,4,6,11-tetraene-12-carbonitrile](/img/structure/B3822416.png)
